Cas no 1210041-67-0 (2,3-difluoropyridine-4-carbonitrile)

2,3-Difluoropyridine-4-carbonitrile is a fluorinated pyridine derivative characterized by its nitrile and difluoro functional groups, which enhance its utility in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms at the 2- and 3-positions improves metabolic stability and lipophilicity, making it a valuable intermediate for designing bioactive compounds. The electron-withdrawing nitrile group at the 4-position further facilitates nucleophilic substitution reactions, enabling diverse derivatization. This compound is particularly useful in cross-coupling reactions and as a building block for heterocyclic frameworks. Its high purity and well-defined structure ensure reproducibility in research and industrial applications, supporting advanced chemical development.
2,3-difluoropyridine-4-carbonitrile structure
1210041-67-0 structure
Product Name:2,3-difluoropyridine-4-carbonitrile
CAS No:1210041-67-0
MF:C6H2F2N2
MW:140.090287685394
CID:1101895
PubChem ID:102167928
Update Time:2025-06-08

2,3-difluoropyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,3-difluoro-4-Pyridinecarbonitrile
    • 2,3-DIfluoro-4-CYANO-PYRIDINE
    • 2,3-difluoropyridine-4-carbonitrile
    • SCHEMBL19745530
    • DB-292157
    • EN300-2114784
    • 1210041-67-0
    • CS-0373238
    • 2,3-Difluoroisonicotinonitrile
    • A905271
    • SB52651
    • MDL: MFCD18384270
    • Inchi: 1S/C6H2F2N2/c7-5-4(3-9)1-2-10-6(5)8/h1-2H
    • InChI Key: GPFKFUIMEAOQEF-UHFFFAOYSA-N
    • SMILES: FC1C(=NC=CC=1C#N)F

Computed Properties

  • Exact Mass: 140.01866
  • Monoisotopic Mass: 140.019
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.7A^2
  • XLogP3: 1.1

Experimental Properties

  • PSA: 36.68

2,3-difluoropyridine-4-carbonitrile Pricemore >>

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